Cas no 1189097-43-5 (Potassium (6-bromopyridin-3-yl)trifluoroborate)

• Product Name: Potassium (6-bromopyridin-3-yl)trifluoroborate
• CAS No: 1189097-43-5
• MF: C₅H₃BBrF₃KN
• MW: 263.892531633377
• MDL: MFCD16621447
• CID: 4457106
• PubChem ID: 329763498
• Update Time: 2025-06-27

Potassium (6-bromopyridin-3-yl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium,(6-bromopyridin-3-yl)-trifluoroboranuide
• potassium (6-bromopyridin-3-yl)trifluoroborate
• AK166060
• Potassium 6-bromopyridine-3-trifluoroborate
• AM86376
• FCH1346239
• potassium;(6-bromopyridin-3-yl)-trifluoroboranuide
• Potassium (6-bromopyridin-3-yl)(trifluoro)borate(1-)
• Potassium (6-bromopyridin-3-yl)trifluoroborate

• MDL： MFCD16621447
• Inchi： 1S/C5H3BBrF3N.K/c7-5-2-1-4(3-11-5)6(8,9)10;/h1-3H;/q-1;+1
• InChI Key： CEGFPZLGCYIRFV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C([B-](F)(F)F)C=N1.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Topological Polar Surface Area: 12.9

Experimental Properties

• Melting Point: 262-267 °C

Potassium (6-bromopyridin-3-yl)trifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium (6-bromopyridin-3-yl)trifluoroborate

Potassium (6-Bromopyridin-3-yl)Trifluoroborate: A Comprehensive Overview

Potassium (6-bromopyridin-3-yl)trifluoroborate, also known by its CAS number 1189097-43-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and electrochemistry. This compound is a potassium salt of the trifluoroborate anion, which is attached to a 6-bromopyridin-3-yl group. The trifluoroborate anion, B(CF₃)₄⁻, is a weakly coordinating anion that plays a crucial role in stabilizing cations and facilitating various chemical reactions.

The structure of Potassium (6-bromopyridin-3-yl)trifluoroborate consists of a pyridine ring substituted with a bromine atom at the 6-position and a trifluoroborate group at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The pyridine ring contributes aromatic stability, while the bromine substituent introduces electron-withdrawing effects, enhancing the reactivity of the compound in certain reactions.

Recent studies have highlighted the importance of Potassium (6-bromopyridin-3-yl)trifluoroborate in organocatalysis and transition metal-catalyzed reactions. For instance, researchers have demonstrated its effectiveness as a catalyst in asymmetric induction processes, where the trifluoroborate anion acts as a Lewis acid to coordinate with substrates and accelerate reaction rates. Additionally, the compound has been employed in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers, due to its ability to act as a linker or template.

In the realm of electrochemistry, Potassium (6-bromopyridin-3-yl)trifluoroborate has shown promise as an electrolyte additive in lithium-ion batteries. Its ability to stabilize electrode surfaces and enhance ion transport properties has been extensively studied in recent years. Furthermore, the compound has been investigated for its potential in photocatalysis, where it serves as a sensitizer or co-catalyst in light-driven reactions.

The synthesis of Potassium (6-bromopyridin-3-yl)trifluoroborate typically involves multi-step procedures that combine bromination of pyridine derivatives with subsequent functionalization to introduce the trifluoroborate group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of applications, Potassium (6-bromopyridin-3-yl)trifluoroborate has found utility in pharmaceutical chemistry as an intermediate in drug discovery programs. Its ability to participate in cross-coupling reactions and other key transformations makes it invaluable for constructing complex molecular architectures. Moreover, the compound has been explored for its potential in agrochemicals and specialty chemicals, where its unique reactivity can be harnessed to develop novel active ingredients.

The environmental impact of Potassium (6-bromopyridin-3-yl)trifluoroborate is another area of active research. Studies are underway to assess its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms, which aligns with its potential use in environmentally friendly chemical processes.

In conclusion, Potassium (6-bromopyridin-3-yl)trifluoroborate stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, ensure that it will remain a key player in scientific research for years to come.